Cas no 303988-29-6 (N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide)

N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide is a specialized organic compound featuring a nitro-substituted benzene core with a phenylsulfanyl moiety and a cyclohexylcarboxamide functional group. Its molecular structure offers unique reactivity, making it valuable in synthetic chemistry applications, particularly in the development of pharmacologically active intermediates or agrochemical precursors. The nitro group enhances electrophilic properties, while the phenylsulfanyl substituent contributes to potential thiol-mediated interactions. The cyclohexylcarboxamide moiety provides steric and electronic modulation, influencing solubility and binding affinity. This compound is suited for research in heterocyclic synthesis, ligand design, or as a building block for functionalized aromatic systems. Its well-defined structure ensures reproducibility in synthetic pathways.
N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide structure
303988-29-6 structure
Product Name:N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide
CAS No:303988-29-6
MF:
MW:
CID:4644732
Update Time:2025-06-08

N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-CYCLOHEXYL-3-NITRO-4-(PHENYLSULFANYL)BENZENECARBOXAMIDE
    • Benzamide, N-cyclohexyl-3-nitro-4-(phenylthio)-
    • N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide

N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N144850-0.5mg
N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide
303988-29-6
0.5mg
$ 50.00 2022-06-03
TRC
N144850-1mg
N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide
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$ 80.00 2022-06-03
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$ 155.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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¥4193.0 2023-03-20
A2B Chem LLC
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303988-29-6 >90%
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A2B Chem LLC
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N-cyclohexyl-3-nitro-4-(phenylsulfanyl)benzamide
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Additional information on N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide

N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide (CAS No. 303988-29-6): A Comprehensive Overview

N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide (CAS No. 303988-29-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name, N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzamide, is characterized by its unique structural features, which include a nitro group, a phenyl sulfide moiety, and a cyclohexyl amide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide can be represented as follows: C17H18N2O3S. The compound's molecular weight is 326.40 g/mol, and it exhibits a melting point of approximately 155°C. These physical properties are crucial for understanding its behavior in various solvents and biological systems.

Recent studies have explored the pharmacological properties of N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide has been investigated for its antiproliferative effects on cancer cells. Research conducted by the National Cancer Institute has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer.

The safety profile of N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide is another important aspect of its evaluation. Preclinical studies in animal models have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a therapeutic agent.

In terms of synthetic methods, N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide can be synthesized through a multi-step process involving the reaction of 4-chloro-3-nitrobenzoic acid with cyclohexylamine and subsequent treatment with phenyl sulfide. The synthesis route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The application of N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide in drug discovery and development is an active area of research. Its unique combination of anti-inflammatory and antiproliferative properties makes it a promising candidate for the treatment of various diseases. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects, with preliminary results showing promising outcomes.

In conclusion, N-Cyclohexyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide (CAS No. 303988-29-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its well-characterized structure, favorable pharmacological properties, and promising safety profile make it an attractive candidate for further investigation and development as a therapeutic agent.

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